Cas no 80047-23-0 (1,2-dimethyl-6-oxo-1,6-dihydro-3,4'-bipyridine-5-carbonitrile)

• Product name: 1,2-dimethyl-6-oxo-1,6-dihydro-3,4'-bipyridine-5-carbonitrile
• CAS No: 80047-23-0
• MF: C₁₃H₁₁N₃O
• MW: 225.2459
• CID: 985048
• PubChem ID: 133350

1,2-dimethyl-6-oxo-1,6-dihydro-3,4'-bipyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-6-oxo-1,6-dihydro-3,4'-bipyridine-5-carbonitrile
• (3,4'-Bipyridine)-5-carbonitrile, 1,6-dihydro-1,2-dimethyl-6-oxo-
• [3,4'-bipyridine]-5-carbonitrile, 1,6-dihydro-1,2-dimethyl-6-oxo-
• 1,2-Dimethyl-6-oxo-1,6-dihydro-3.4'-bipyridine-5-carbonitrile hydrobromide monohydrate
• 1,2-Dodbc
• 80047-23-0
• DTXSID20230049
• 1,2-Dimethyl-6-oxo-1,6-dihydro-[3,4'-bipyridine]-5-carbonitrile
• 1,6-dimethyl-2-oxo-5-pyridin-4-ylpyridine-3-carbonitrile
• SCHEMBL11232694
• CHEMBL61687

• Inchi： InChI=1S/C13H11N3O/c1-9-12(10-3-5-15-6-4-10)7-11(8-14)13(17)16(9)2/h3-7H,1-2H3
• InChI Key： QFXODFMMECIZAR-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C(=O)N1C)C#N)C2=CC=NC=C2

Computed Properties

• Exact Mass: 225.090211983g/mol
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57Ų